N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide

• IUPAC Name: N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-4-phenoxybutanamide
• InChI: InChI=1S/C21H23N3O5S/c1-15-16(2)23-29-21(15)24-30(26,27)19-12-10-17(11-13-19)22-20(25)9-6-14-28-18-7-4-3-5-8-18/h3-5,7-8,10-13,24H,6,9,14H2,1-2H3,(H,22,25)
• InChI Key: LTWQBEBHVVIGHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CCCOC3=CC=CC=C3
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as DMSO or dimethyl sulfoxide.

Mechanism of Action

The mechanism of action of N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide is not fully understood. However, it is believed to act as a polar aprotic solvent, which can penetrate cell membranes and dissolve both polar and non-polar compounds.
Biochemical and Physiological Effects:
N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide has been shown to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory properties and can reduce the production of reactive oxygen species. Additionally, it has been shown to have a protective effect on cells and can reduce cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide is its ability to dissolve a wide range of compounds, which makes it an ideal solvent for use in biological and biochemical experiments. However, it also has some limitations, such as its potential toxicity to cells and its ability to interfere with certain assays.

Future Directions

There are several potential future directions for research involving N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide. One potential area of research is in the development of new drugs and therapies for various diseases, such as cancer and Alzheimer's disease. Additionally, further research could be done to better understand the mechanism of action of this compound and its effects on cells and tissues. Finally, research could also be done to develop new and improved methods for synthesizing this compound.

Synthesis Methods

The synthesis of N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide involves the reaction of 4-phenoxybutanoyl chloride with 4-aminophenyl sulfonamide in the presence of a base such as triethylamine. The resulting product is then reacted with 3,4-dimethyl-5-hydroxy-2-oxazolecarboxylic acid to form the final compound.

Scientific Research Applications

N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-4-phenoxybutanamide has been extensively used in scientific research due to its ability to dissolve a wide range of compounds. This property makes it an ideal solvent for use in biological and biochemical experiments.